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Cat. No.: B10753087 Get Quote

For researchers, scientists, and professionals in drug development, the precise and accurate

measurement of anhydroglucose is critical for a variety of applications, including the

characterization of biomass burning impacts on air quality and the analysis of carbohydrate-

derived products. This guide provides an objective comparison of analytical methods for

anhydroglucose (specifically levoglucosan, a key isomer) measurement, supported by data

from a comprehensive European inter-laboratory comparison study. The aim is to offer clear

insights into the performance of different techniques and to provide detailed experimental

protocols to ensure methodological rigor.

Performance of Analytical Methods in Levoglucosan
Quantification
An extensive intercomparison study involving thirteen European laboratories was conducted to

assess the comparability of various analytical methods used for the quantification of

levoglucosan and its isomers, mannosan and galactosan, in ambient aerosol filter samples.[1]

[2][3][4] The participating laboratories employed a range of techniques, broadly categorized as

High-Performance Anion-Exchange Chromatography (HPAEC), High-Performance Liquid

Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC), and Gas

Chromatography (GC).[2]
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The accuracy of these methods for levoglucosan measurement was evaluated based on the

mean percentage error (PE). The results demonstrate a generally high level of accuracy for

levoglucosan analysis across the different methods. Notably, 62% of the participating

laboratories achieved a mean PE within ±10%, and 85% were within ±20%.[1][2] This level of

accuracy is comparable to that of well-established measurements like sulfate analysis in filter

samples.[1][2][3][4]

The following table summarizes the performance of the different analytical methods employed

by the participating laboratories in the intercomparison study.

Analytical Method
Category

Number of Participating
Laboratories

Range of Mean Percentage
Error (PE) for
Levoglucosan

High-Performance Anion-

Exchange Chromatography

(HPAEC)

3 -1% to 11%

High-Performance Liquid

Chromatography (HPLC) /

Ultra-Performance Liquid

Chromatography (UPLC)

4 -63% to 20%

Gas Chromatography (GC) 6 -10% to 13%

Data sourced from the intercomparison study by Yttri et al. (2015).[1][2]

Experimental Protocols
The inter-laboratory comparison was meticulously designed to ensure the comparability of

results. The following sections detail the key experimental protocols employed.

Sample Preparation and Distribution
Ambient aerosol samples were collected on quartz fiber filters at an urban background site in

Norway during the winter.[1][2] This ensured that the samples were representative of aerosols

influenced by residential wood burning.[1][2] After collection, the filters were homogenized and

distributed to the thirteen participating laboratories for analysis.
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Analytical Procedures
Each laboratory utilized its own established analytical method for the quantification of

levoglucosan. The primary analytical techniques fell into three categories:

High-Performance Anion-Exchange Chromatography (HPAEC): This technique separates

anions and carbohydrates based on their affinity for a stationary phase.

High-Performance Liquid Chromatography (HPLC) / Ultra-Performance Liquid

Chromatography (UPLC): These methods separate components of a mixture in a liquid

mobile phase that is pumped through a column packed with a stationary phase.

Gas Chromatography (GC): This technique separates and analyzes compounds that can be

vaporized without decomposition. Often, derivatization is required to make the

anhydroglucose molecules volatile.

Data Analysis and Evaluation
The performance of each laboratory was assessed based on the accuracy of their reported

levoglucosan concentrations. The mean percentage error (PE) was calculated for each

participant. Outliers in the dataset were identified and handled using the Grubbs test.[2] The

overall variability and comparability of the different analytical methods were then evaluated

based on the distribution of the PE values.

Inter-Laboratory Comparison Workflow
The following diagram illustrates the typical workflow of an inter-laboratory comparison for

anhydroglucose measurements, from sample preparation to final data evaluation.
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Workflow of an inter-laboratory comparison study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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